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Executive Summary

3-Amino-5-fluorophenol (CAS: 1167055-92-6) is a critical fluorinated building block used in
the synthesis of kinase inhibitors and advanced agrochemicals.[1] Its structural integrity—
specifically the meta-positioning of the amine and fluorine substituents relative to the hydroxyl
group—is vital for structure-activity relationship (SAR) studies.

This guide establishes the melting point (MP) range of 161-162 °C as the primary benchmark
for assessing the purity of this compound. Unlike its isomers or non-fluorinated analogs, the
high symmetry of the 1,3,5-substitution pattern facilitates denser crystal packing, resulting in a
significantly elevated melting point. This physical property serves as a rapid, non-destructive
method to distinguish the target compound from common regio-isomeric impurities like 3-
amino-4-fluorophenol.

Technical Specifications & Comparative Analysis

The following table contrasts the target compound with its closest structural analogs. Note the
distinct MP depression observed in isomers and the non-fluorinated parent, making MP a
definitive identification tool.
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Table 1: Comparative Physical Properties of Fluorinated

Aminophenols

Property Target Compound Primary Isomer Parent Scaffold
3-Amino-5- 3-Amino-4- )

Compound Name 3-Aminophenol
fluorophenol fluorophenol
1,3,5-Trisubstituted 1,3,4-Trisubstituted

Structure 1,3-Disubstituted
(Sym) (Asym)

CAS Number 1167055-92-6 62257-16-3 591-27-5

Melting Point 161 - 162 °C 141 - 143 °C 120 - 124 °C

) Off-white / Beige ) White Orthorhombic

Crystal Habit Crystalline Powder

Powder Crystals
) ] Broadens with regio- Hygroscopic (MP
Purity Indicator Sharp range (< 2°C)

impurities lowers if wet)

Analytic Insight: The ~20°C difference between the 3,5-isomer and the 3,4-isomer is attributed
to the "symmetry effect.” The 3-amino-5-fluorophenol molecule possesses a pseudo-C2 axis
(depending on H-bond orientation), allowing for more efficient lattice energy stabilization

compared to the asymmetric 3-amino-4-fluorophenol.

Quality Control Workflow & Decision Logic

In synthetic workflows, particularly those involving the reduction of 3-fluoro-5-nitrophenol, regio-
isomeric byproducts are rare but starting material contamination is possible. The following logic
flow illustrates how to utilize MP data for rapid decision-making before committing to expensive
HPLC/NMR analysis.
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Diagram 1: QC Decision Tree for Isomer & Purity
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Figure 1: Decision logic for interpreting melting point data. A range of 161-162°C confirms the

target structure, while ranges near 140°C indicate regio-isomer contamination.

Experimental Protocols

To replicate the reference values, strict adherence to the following protocols is required.

Melting Point Determination (Capillary Method)
o Equipment: Calibrated Melting Point Apparatus (e.g., Buichi or SRS).

o Sample Prep: Dry the sample in a vacuum desiccator over P20s for 4 hours to remove trace

moisture (water acts as an MP depressant). Grind to a fine powder.

e Loading: Pack 2-3 mm of sample into a glass capillary tube. Ensure compact packing by

tapping the tube.
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e Heating Ramp:
o Rapid heat to 150 °C.
o Reduce ramp rate to 1.0 °C/min from 150 °C to 165 °C.

o Observation: Record the temperature at the onset of liquid formation (meniscus) and the
clear point (complete dissolution).

o Acceptance Criteria: Onset = 160.5 °C; Range < 2.0 °C.

Purification via Recrystallization

If the initial MP is below 160 °C, recrystallization is necessary to remove oligomers or starting
material (3-fluoro-5-nitrophenol).

e Solvent Selection: Ethanol/Water (9:1 v/v).

 Dissolution: Suspend crude solid in minimal Ethanol at 70 °C. Add Water dropwise until slight
turbidity persists, then add a few drops of Ethanol to clear.

« Filtration: Perform hot filtration through a pre-warmed glass frit (removes insoluble
mechanical impurities).

o Crystallization: Allow the filtrate to cool slowly to room temperature (25 °C) over 2 hours,
then chill to 4 °C. Rapid cooling yields amorphous solids with trapped impurities.

« |solation: Filter crystals, wash with cold 1:1 Ethanol/Water, and vacuum dry.

Diagram 2: Purification Workflow

Crude Material Dissolve in Hot EtOH - Hot Filtration n | Slow Cool to 4°C - Vacuum Dry Pure Product
(MP < 155°C) (70°C) "] (Remove Insolubles) = (Formation) "] (Remove Solvent) (MP 161-162°C)
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Figure 2: Step-by-step purification process to achieve analytical grade 3-Amino-5-
fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://store.apolloscientific.co.uk/product/3-amino-5-fluorophenol
https://www.benchchem.com/product/b2525007/docs?utm_src=pdf-body#technical-comparison-guide-melting-point-characterization-of-pure-3-amino-5-fluorophenol
https://www.benchchem.com/product/b2525007/docs?utm_src=pdf-body#technical-comparison-guide-melting-point-characterization-of-pure-3-amino-5-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-fluorophenol
https://www.benchchem.com/product/b2525007?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1167055-92-6.html
https://store.apolloscientific.co.uk/product/3-amino-5-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-5-fluorophenol
https://www.benchchem.com/product/b2525007/docs#technical-comparison-guide-melting-point-characterization-of-pure-3-amino-5-fluorophenol
https://www.benchchem.com/product/b2525007/docs#technical-comparison-guide-melting-point-characterization-of-pure-3-amino-5-fluorophenol
https://www.benchchem.com/product/b2525007/docs#technical-comparison-guide-melting-point-characterization-of-pure-3-amino-5-fluorophenol
https://www.benchchem.com/product/b2525007/docs#technical-comparison-guide-melting-point-characterization-of-pure-3-amino-5-fluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2525007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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